Cas no 65317-00-2 (Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5,15-dimethoxy-)

• Product Name: Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5,15-dimethoxy-
• CAS No: 65317-00-2
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 526979
• PubChem ID: 144119
• Update Time: 2025-04-19

Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5,15-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene,5,15-dimethoxy-
• [2.2]-Paracyclophane, 2,5-dimethoxy-

• Inchi： 1S/C18H20O2/c1-19-17-11-16-10-8-14-5-3-13(4-6-14)7-9-15(17)12-18(16)20-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： CLFMRMYRIJJZAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1CCC1C=CC(=CC=1)CC2)OC

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4.4

Experimental Properties

• Density: 1.075
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 169°C
• Refractive Index: 1.562
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles